Cas no 478518-87-5 (N-1-13CAcetyl-D-glucosamine)

• Product Name: N-1-13CAcetyl-D-glucosamine
• CAS No: 478518-87-5
• MF: C₈H₁₅NO₆
• MW: 222.200457811356
• CID: 931498
• PubChem ID: 90472758
• Update Time: 2025-07-02

N-1-13CAcetyl-D-glucosamine Chemical and Physical Properties

Names and Identifiers

• 2-[1-13c]acetamido-2-deoxy-d-glucose
• N-[1-13C]Acetyl-D-glucosamine
• DB-326908
• 478518-87-5
• N-1-13CAcetyl-D-glucosamine

• Inchi： 1S/C8H15NO6/c1-3(11)9-5-7(13)6(12)4(2-10)15-8(5)14/h4-8,10,12-14H,2H2,1H3,(H,9,11)/t4-,5-,6-,7-,8?/m1/s1/i3+1
• InChI Key： OVRNDRQMDRJTHS-HQXNUNOOSA-N
• SMILES： O1C([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)N[13C](C)=O)O

Computed Properties

• Exact Mass: 222.09329203g/mol
• Monoisotopic Mass: 222.09329203g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 119.25000
• LogP: -2.68670

Additional information on N-1-13CAcetyl-D-glucosamine

Research Brief on N-1-13C Acetyl-D-glucosamine (CAS: 478518-87-5): Recent Advances and Applications

N-1-13C Acetyl-D-glucosamine (CAS: 478518-87-5) is a stable isotope-labeled derivative of N-acetyl-D-glucosamine (GlcNAc), a critical monosaccharide involved in glycosylation processes and cellular signaling. This compound has garnered significant attention in recent years due to its utility in metabolic tracing, structural biology, and drug development. The incorporation of the 13C isotope enables precise tracking of metabolic pathways, making it an invaluable tool for studying glycosylation disorders, cancer metabolism, and infectious diseases. This research brief synthesizes the latest findings on N-1-13C Acetyl-D-glucosamine, highlighting its applications, synthesis methods, and emerging roles in biomedical research.

Recent studies have leveraged N-1-13C Acetyl-D-glucosamine to elucidate the metabolic flux of hexosamine biosynthesis pathways (HBP) in cancer cells. For instance, a 2023 study published in Nature Chemical Biology utilized this compound to demonstrate how aberrant HBP activity contributes to chemoresistance in pancreatic ductal adenocarcinoma (PDAC). The isotopic labeling allowed researchers to quantify the incorporation of GlcNAc into O-GlcNAcylated proteins, revealing a correlation between elevated O-GlcNAcylation and tumor progression. These findings underscore the potential of N-1-13C Acetyl-D-glucosamine as a diagnostic biomarker and therapeutic target.

In structural biology, N-1-13C Acetyl-D-glucosamine has been instrumental in advancing nuclear magnetic resonance (NMR) studies of glycoproteins. A breakthrough 2022 paper in Journal of the American Chemical Society detailed its use in resolving the dynamics of mucin-type O-glycosylation, providing atomic-level insights into how glycosylation modulates protein function. The 13C-labeling facilitated the detection of transient conformational states, which were previously undetectable with conventional techniques. This application opens new avenues for designing glycan-based therapeutics and understanding host-pathogen interactions.

The synthesis of N-1-13C Acetyl-D-glucosamine has also seen notable improvements. A 2023 Organic Letters report described a novel enzymatic method using recombinant human N-acetylglucosamine kinase (NAGK) to achieve >98% isotopic incorporation at the C-1 position. This scalable approach addresses previous challenges in yield and purity, making the compound more accessible for high-throughput studies. Concurrently, advances in click chemistry have enabled its conjugation with fluorescent probes for live-cell imaging, as demonstrated in a recent Cell Chemical Biology study tracking real-time glycan remodeling during immune cell activation.

Emerging applications include its use in PET tracer development for imaging glycosylation hotspots in neurodegenerative diseases. Preliminary data from a 2024 ACS Central Science study showed that 18F-labeled analogs of N-1-13C Acetyl-D-glucosamine could visualize amyloid plaques in Alzheimer's models with unprecedented specificity. Furthermore, its role in modulating the gut microbiome via bacterial peptidoglycan synthesis is being explored, with implications for inflammatory bowel disease therapeutics. These multidisciplinary applications highlight the compound's versatility across chemical, biological, and medical research domains.

In conclusion, N-1-13C Acetyl-D-glucosamine (478518-87-5) continues to be a pivotal tool in advancing our understanding of glycoscience. Its applications span from fundamental metabolic studies to translational medicine, with recent methodological improvements enhancing its utility. Future research directions may focus on developing next-generation derivatives with improved pharmacokinetics for in vivo applications and expanding its use in glyco-engineering platforms. The compound's unique properties ensure its relevance in addressing critical challenges in precision medicine and biotechnology.